2-(4-fluorophenyl)-1-hydroxy-1,5,6,7-tetrahydro-4H-benzimidazol-4-one

• IUPAC Name: 2-(4-fluorophenyl)-1-hydroxy-6,7-dihydro-5H-benzimidazol-4-one
• InChI: InChI=1S/C13H11FN2O2/c14-9-6-4-8(5-7-9)13-15-12-10(16(13)18)2-1-3-11(12)17/h4-7,18H,1-3H2
• InChI Key: MCFLFEAFWPYCGR-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C(=O)C1)N=C(N2O)C3=CC=C(C=C3)F
• Molecular Formula: C13H11FN2O2
• Molecular Weight: 246.24 g/mol
• Solubility: >36.9 [ug/mL] (The mean of the results at pH 7.4)

Description

"2-(4-fluorophenyl)-1-hydroxy-1,5,6,7-tetrahydro-4H-benzimidazol-4-one" is a compound belonging to the benzimidazole class, known for their diverse pharmacological activities. The fluorine atom in the molecule may contribute to its unique chemical properties and biological activities.

Synthesis Analysis

The synthesis of similar fluorinated benzimidazole derivatives often involves multiple steps including condensation reactions, cyclization, and fluorination. For instance, derivatives have been synthesized using various substituted aryl aldehydes in condensation reactions (Sharma et al., 2010). Microwave heating has been utilized for efficient synthesis, as seen in the creation of 2-aryl-5-fluoro-6-(4-phenylpiperazin-1-yl)-1H-benzimidazoles (Menteşe et al., 2015).

Molecular Structure Analysis

The molecular structure of benzimidazole derivatives is often confirmed using techniques like NMR, mass spectroscopy, and elemental analysis. For example, the structure of newly synthesized compounds related to benzimidazoles was identified using these methods (Sharma et al., 2010).

Chemical Reactions and Properties

Fluorinated benzimidazoles are known to undergo various chemical reactions, including condensation with different diamines, leading to the formation of region-isomeric thiazolo[3,4-a]quinoxalines with differing benzene ring substituents (Mamedov et al., 2009).